N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide

• IUPAC Name: N-[2-[1-[(3-acetylphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-2-chlorobenzamide
• InChI: InChI=1S/C24H25ClN4O2/c1-17(30)19-6-4-5-18(15-19)16-28-13-10-20(11-14-28)29-23(9-12-26-29)27-24(31)21-7-2-3-8-22(21)25/h2-9,12,15,20H,10-11,13-14,16H2,1H3,(H,27,31)
• InChI Key: PFFSRBZZDWWKOW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C24H25ClN4O2
• Molecular Weight: 436.9 g/mol

Description

N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied. In

Mechanism of Action

More research is needed to fully understand the mechanism of action of N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide.
2. Development of New Derivatives: Researchers could develop new derivatives of this compound to improve its solubility and reduce its toxicity.
3.

Advantages and Limitations for Lab Experiments

N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. High Potency: this compound is a highly potent compound, which makes it useful for studying the effects of inhibition on enzymes and proteins in the body.
2. Selectivity: this compound has been shown to be selective in its inhibition of certain enzymes and proteins. This selectivity makes it useful for studying specific biochemical pathways.
Some of the limitations of this compound include:
1. Toxicity: this compound has been shown to be toxic in high doses. This toxicity can limit its use in certain experiments.
2. Solubility: this compound has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide. Some of these directions include:
1. Further Study of

In Vivo

Studies: More in vivo studies are needed to determine the safety and efficacy of N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide.
4. Clinical Trials: Clinical trials could be conducted to determine the potential use of this compound as a treatment for cancer, neurological disorders, and inflammatory diseases.
Conclusion:
This compound is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research that could lead to new discoveries and potential treatments for various diseases.

Synthesis Methods

The synthesis method of N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide involves several steps. First, 2-chlorobenzoyl chloride is reacted with 1-(3-acetylbenzyl)-4-piperidinone to form N-(2-chlorobenzoyl)-1-(3-acetylbenzyl)-4-piperidinone. This intermediate is then reacted with hydrazine hydrate to form N-(2-chlorobenzoyl)-1-(3-acetylbenzyl)hydrazine. Finally, this compound is reacted with 1H-pyrazole-5-carboxylic acid to form this compound.

Scientific Research Applications

N-{1-[1-(3-acetylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-chlorobenzamide has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied. Some of the research applications of this compound include:
1. Cancer Research: this compound has been shown to inhibit the growth of cancer cells in vitro. This compound has been studied as a potential treatment for various types of cancer.
2. Neurological Disorders: this compound has been shown to have neuroprotective effects. This compound has been studied as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Inflammation: this compound has been shown to have anti-inflammatory effects. This compound has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis.